Tert-butyl 9-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate

• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol
• IUPAC Name: tert-butyl 9-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-14(2,3)19-13(18)17-11-7-15(8-12-17)5-9-16(4)10-6-15/h5-12H2,1-4H3
• InChI Key: KHIRTTMCPZWQBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCN(CC2)C)CC1

Description

Tert-butyl 9-methyl-3,9-diazaspiro[5.5]undecane-3-carboxylate is a useful research compound. Its molecular formula is C15H28N2O2 and its molecular weight is 268.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cooled solution of 3,9-diaza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester (1.55 g, 6 mmol) in dichloroethane (50 mL) formaldehyde (0.68 mL, 9 mmol) was added and stirred for 1 h at 0° C. Sodium triacetoxyborohydride (2.54 g, 12 mmol) was added and the reaction stirred at room temperature over night. Aqueous sodium hydrogencarbonate (sat. 50 mL) and water (50 mL) were added and the aqueous phase extracted five times with dichloromethane. The combined organic phase was washed with brine, dried (sodium sulfate), filtered and evaporated. Flash chromatography (dichloromethane/methanol 9:1 with 1% ammonium hydroxide) gave 435 mg (27%) 9-methyl-3,9-diaza-spiro[5.5]undecane-3-carboxylic acid tert-butyl ester.